Cas no 1594761-01-9 (3,3-dimethyl-N-(pent-4-yn-1-yl)cyclopentan-1-amine)

• Product Name: 3,3-dimethyl-N-(pent-4-yn-1-yl)cyclopentan-1-amine
• CAS No: 1594761-01-9
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6121906
• PubChem ID: 104531270
• Update Time: 2024-01-12

3,3-dimethyl-N-(pent-4-yn-1-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-N-(pent-4-yn-1-yl)cyclopentan-1-amine
• 1594761-01-9
• EN300-1290929

• Inchi： 1S/C12H21N/c1-4-5-6-9-13-11-7-8-12(2,3)10-11/h1,11,13H,5-10H2,2-3H3
• InChI Key： XLEJPJCYQDSOCR-UHFFFAOYSA-N
• SMILES： N(CCCC#C)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines